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Chemical Profile of Ethacridine Lactate

The table below summarizes the basic chemical information for ethacridine lactate, which is useful for

identification and analysis.

Property Description

CAS Number 1837-57-6 [1]

Molecular Formula C₁₅H₁₅N₃O·C₃H₆O₃ [1]

IUPAC Name 7-ethoxyacridine-3,9-diamine; 2-hydroxypropanoic acid [1]

Appearance White or almost white crystalline powder [1]

Solubility Soluble in water [1]

Common Synonyms Acrinol, Rivanol [1]

Documented Degradation Pathway

A key degradation reaction for ethacridine lactate and other lactates is an oxidation process used for

identification in pharmacopoeias like Ph. Eur. and DAB [2].
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Reaction: When boiled with bromine water in a sulfuric acid medium, lactic acid (and thus lactates

like ethacridine lactate) is oxidized [2].
Mechanism: The reaction proceeds via decarboxylation of the intermediate product [2].

Primary Degradation Product: Acetaldehyde is the molecule that is ultimately detected to confirm
the presence of lactate [2].

The following diagram illustrates this documented degradation pathway:
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Alternative Analytical Method

The traditional bromine water method is noted to be "time-consuming and troublesome" [2]. Pharmacopoeial

methods now suggest more efficient techniques:

Enzymatic Identification: Using lactate oxidase (LOD) via a test strip system (e.g., Accusport) is a
better and faster method for identifying lactate [2]. This method eliminates the need for a separate

step to isolate the ethacridine base before identifying the lactate ion [2].

Stability Considerations & Research Gaps

Available data suggests that ethacridine lactate can be sensitive to its environment, but comprehensive

degradation studies are lacking.

Photosensitivity: One study on removing ethacridine lactate from water noted that solutions were

stored in closed vessels at 4°C, implying that the compound may be sensitive to light and
temperature [3].

pH Sensitivity: The same biosorption study was conducted at pH 4, suggesting this pH might be
relevant for stability or analysis, though the exact reason was not specified [3].

Lack of Comprehensive Data: The search results do not contain detailed information on:
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The degradation products of the acridine moiety (the 6,9-diamino-2-ethoxyacridine part) of the

molecule.
The kinetics of degradation (rates, half-life).

The effects of other stress conditions (e.g., acid/base hydrolysis, thermal degradation, oxidation
beyond the lactate group) on the complete drug substance.

Suggested Next Steps for Research

Given the limited publicly available data, you may need to pursue the following to obtain a complete

degradation profile:

Consult Official Monographs: Directly review the latest editions of the European Pharmacopoeia
(Ph. Eur.) and other relevant pharmacopoeias for the most authoritative and detailed analytical
methods.

Perform Forced Degradation Studies: Conduct your own laboratory studies under ICH guidelines
(Q1A(R2) and Q1B) to stress the drug substance using heat, light, acid, base, and oxidants. This will

help you identify and characterize specific degradation products.
Analytical Techniques: Employ advanced techniques like HPLC-MS/MS and NMR to separate,

isolate, and identify unknown degradation impurities generated during forced degradation studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. CAS 1837-57-6 ethacridine lactate [bocsci.com]

2. Identification of lactate. Analytical methods ... [pubmed.ncbi.nlm.nih.gov]

3. Biosorptive Removal of Ethacridine Lactate from Aqueous ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [ethacridine lactate degradation products]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b527491#ethacridine-lactate-

degradation-products]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.smolecule.com/products/s527491?utm_src=pdf-custom-synthesis
https://www.bocsci.com/product/ethacridine-lactate-cas-1837-57-6-61557.html?srsltid=AfmBOor1Sw1FE-z8fUv0WaWTwH_f89ytbwxJ1B8QIsAd7pj3SkM9G16t
https://pubmed.ncbi.nlm.nih.gov/11487973/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9267667/
https://www.smolecule.com/products/b527491#ethacridine-lactate-degradation-products
https://www.smolecule.com/products/b527491#ethacridine-lactate-degradation-products
https://www.smolecule.com/products/b527491#ethacridine-lactate-degradation-products
https://www.smolecule.com/products/s527491?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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